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Compound of Interest

Compound Name: Kathon 886

Cat. No.: B012105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental persistence and
degradation pathways of Kathon 886, a widely used biocide. The active ingredients in Kathon
886 are 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) and 2-methyl-4-isothiazolin-3-one (MIT),
typically in a 3:1 ratio.[1] Understanding the environmental fate of these isothiazolinone
compounds is critical for assessing their ecological impact and ensuring their safe use in
various industrial and pharmaceutical applications.

Environmental Persistence of CMIT and MIT

The persistence of CMIT and MIT in the environment is influenced by a variety of factors,
including the environmental matrix (soil or water), pH, temperature, and the presence of
microorganisms. Generally, these compounds are considered to be non-persistent, undergoing
rapid degradation in both aquatic and terrestrial environments.[2][3][4]

Quantitative Persistence Data

The following tables summarize the available quantitative data on the environmental half-life of
CMIT and MIT.

Table 1: Half-life of CMIT and MIT in Aquatic Environments
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No hydrolysis
CMIT Hydrolysis 5 25 observed [5]
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No hydrolysis
Hydrolysis 7 25 observed [5]
over 30 days
Hydrolysis 9 25 22 days [5]
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) 8.5 Not Specified 47 days [1]
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mation
35%)
Biodegradatio N N
Not Specified  Not Specified <24 hours [21[3114]
n
) No noticeable
MIT Hydrolysis 4,7,9 25
decrease
Phototransfor No noticeable
_ 4,7,9 25 [5]
mation decrease
Biodegradatio N N
Not Specified  Not Specified <24 hours [2][4]
n
Table 2: Half-life of Isothiazolinones in Soil
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Active

. Soil Type Condition Half-life (days) Citation(s)
Ingredient
Aerobic
MIT Loamy Sand ) 0.28 [5]
Incubation
Isothiazolinones
Not Specified Not Specified <10 [5]

(general)

Degradation Pathways

CMIT and MIT are degraded in the environment through three primary pathways: chemical
degradation (hydrolysis), photodegradation, and biodegradation. The ultimate degradation
products are typically simple organic molecules and inorganic substances.[3][4] A key step in
the loss of biocidal activity is the cleavage of the isothiazolinone ring structure.[3]

Chemical Degradation (Hydrolysis)

The chemical stability of isothiazolinones is highly dependent on pH. While stable in acidic to
neutral conditions, CMIT, the chlorinated component, undergoes hydrolysis in alkaline
environments.[1][5] The rate of degradation increases with a rise in pH.[5] This process is
believed to involve the nucleophilic attack by hydroxide ions on the isothiazolone ring, leading
to its opening.

CMIT Hydrolysis
(5-chloro-2-methyl-4-isothiazolin-3-one)

Alkaline Conditions
(High pH)

Degradation Products
(e.g., N-methylmalonamic acid)
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Diagram 1: Hydrolysis pathway of CMIT under alkaline conditions.
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Photodegradation

Isothiazolinones can be degraded by ultraviolet (UV) radiation present in sunlight. The
photodegradation of CMIT is observed at acidic and alkaline pHs, while MIT is more resistant to
photolysis under the same conditions.[5] The process can be enhanced by the presence of
photosensitizers. The degradation pathway involves the absorption of light energy, leading to
the cleavage of the heterocyclic ring.
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Diagram 2: General photodegradation pathway for isothiazolinones.

Biodegradation

Biodegradation is a major pathway for the dissipation of CMIT and MIT in the environment.[2] A
wide range of microorganisms in soil and water can utilize these compounds as a source of
carbon and nitrogen. The metabolic process typically begins with the cleavage of the
isothiazolone ring, followed by the oxidation of the resulting organic fragments to carbon
dioxide.[3][4] The degradation products are significantly less toxic than the parent compounds.

[2]14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. biobor.com [biobor.com]
o 2. researchgate.net [researchgate.net]
» 3. onepetro.org [onepetro.org]

e 4. Environmental Fate and Ecotoxicology of Isothiazolone Biocides, 2000 Environmental
Conference Procee [imisrise.tappi.org]

o 5. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [The Environmental Fate of Kathon 886: A Technical
Guide to Persistence and Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b012105#kathon-886-environmental-persistence-and-
degradation-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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